2-(3-Bromophenyl)-1-(2,5-dimethoxyphenyl)ethanone

• Molecular Formula: C16H15BrO3
• Molecular Weight: 335.19 g/mol
• IUPAC Name: 2-(3-bromophenyl)-1-(2,5-dimethoxyphenyl)ethanone
• InChI: InChI=1S/C16H15BrO3/c1-19-13-6-7-16(20-2)14(10-13)15(18)9-11-4-3-5-12(17)8-11/h3-8,10H,9H2,1-2H3
• InChI Key: ALUVKXJIWMSOPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C(=O)CC2=CC(=CC=C2)Br

Description

2-(3-Bromophenyl)-1-(2,5-dimethoxyphenyl)ethanone is a useful research compound. Its molecular formula is C16H15BrO3 and its molecular weight is 335.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1,4-dimethoxybenzene (7.02 g, 50.8 mmol), 2-(3-bromophenyl)acetic acid (6.07 g, 28.2 mmol) and PPA (40 mL) was heated at 75° C. overnight and cooled to 50° C. Water (60 mL) was added, and the mixture was allowed to cool to room temperature. Additional water (100 mL) was added, and the mixture was extracted with DCM (2×200 mL). The organic phase was washed (100 mL H2O, 100 mL brine), dried (Na2SO4), and concentrated under reduced pressure. The crude material was purified on a silica gel column to give 2-(3-bromophenyl)-1-(2,5-dimethoxyphenyl)ethanone (6.12 g, 65%). 1H NMR (DMSO-d6): δ 7.45-7.41 (m, 2H), 7.29-7.24 (m, 1H), 7.23-7.19 (m, 1H), 7.13 (m, 2H), 7.11 (m, 1H), 4.29 (s, 2H), 3.87 (s, 3H), 3.73 (s, 3H); LCMS: 335.1 [M+H]+.